Cas no 57651-82-8 (3-Epivitamin D3/3-epicholecalciferol)

• Product Name: 3-Epivitamin D3/3-epicholecalciferol
• CAS No: 57651-82-8
• Molecular Formula: C₂₇H₄₄O
• Molecular Weight: 384.637668609619
• MDL: MFCD28963703
• CID: 947362

3-Epivitamin D3/3-epicholecalciferol Properties

Names and Identifiers

• 1-ALPHA-HYDROXYVITAMIND3
• 3-epivitamin D3 / 3-epicholecalciferol
• Epicholecalciferol
• 1C6V77QF41
• Prestwick2_000429
• HMS1569E20
• LMST03020219
• 3-Epivitamin D3/3-epicholecalciferol
• 3-epi-Vitamin D3

• MDL： MFCD28963703
• InChIKey： QYSXJUFSXHHAJI-YHJXBONMSA-N
• Inchi： 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13-/t21-,24-,25-,26+,27-/m1/s1
• SMILES： O[C@@H]1CCC(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 384.339216
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 384.339216
• Heavy Atom Count: 28
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Refractive Index: 1.4480 (estimate)
• Boiling Point: 463.26°C (rough estimate)
• Melting Point: 135°C
• Density: 1.0044 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives